1-(Hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.231. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Intramolecular Interactions and Conformation Analysis
Intramolecular Interaction between Hydroxyl Group and π-Electrons : This research explored the conformation and interactions in compounds related to 1-(Hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol. It provided insights into how the hydroxyl group's interaction with π-electrons affects the molecule's properties, highlighting the importance of conformational analysis in understanding chemical behavior (Ōki et al., 1966).
Synthesis and Chemical Properties
Chiral Auxiliary for Asymmetric Reactions : The compound has been used as a chiral auxiliary in Reformatsky-type reactions, showcasing its utility in synthesizing enantioenriched compounds. This application is crucial for the development of asymmetric synthesis methods, which are fundamental in producing chiral molecules with specific configurations (Orsini et al., 2005).
Novel Synthetic Routes : Researchers have developed new synthetic routes to access enantioenriched 1,2,3,4-tetrahydronaphthalene-derived 1,3-diols. These methods expand the toolkit for synthesizing complex organic molecules and highlight the compound's versatility as a precursor in organic synthesis (Cheng et al., 2018).
Synthesis of Cardiovascular Agents : The compound served as a precursor in synthesizing various cardiovascular agents, demonstrating its potential in medicinal chemistry and drug development. This application underscores the importance of this compound derivatives in creating bioactive molecules with potential therapeutic benefits (Miyake et al., 1983).
Advanced Materials and Catalysis
Metal-Organic Frameworks in Catalysis : The compound has been implicated in studies involving metal-organic frameworks for catalyzing the aerobic oxidation of alkanes. This research highlights its potential role in developing new catalytic systems for organic transformations, contributing to more efficient and sustainable chemical processes (Dhakshinamoorthy et al., 2011).
Properties
IUPAC Name |
1-(hydroxymethyl)-3,4-dihydro-2H-naphthalen-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c12-8-11(13)7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,12-13H,3,5,7-8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHIGLGUJZNKGLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C(C1)(CO)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4217-69-0 |
Source
|
Record name | 1-(hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.